Cas no 917396-46-4 (Benzene, 1-(chloromethyl)-4-(ethylsulfonyl)-)
917396-46-4 structure
Product Name:Benzene, 1-(chloromethyl)-4-(ethylsulfonyl)-
CAS No:917396-46-4
MF:C9H11ClO2S
MW:218.700440645218
CID:786343
PubChem ID:59834791
Update Time:2025-04-19
Benzene, 1-(chloromethyl)-4-(ethylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(chloromethyl)-4-(ethylsulfonyl)-
- 1-(chloromethyl)-4-ethylsulfonylbenzene
- 1-(chloromethyl)-4-(ethylsulfonyl)benzene
- 917396-46-4
- SCHEMBL710799
- 4-(ethanesulfonyl)benzyl chloride
- DTXSID60733140
- SGRCATYMADRLBX-UHFFFAOYSA-N
- 1-(Chloromethyl)-4-(ethanesulfonyl)benzene
-
- Inchi: 1S/C9H11ClO2S/c1-2-13(11,12)9-5-3-8(7-10)4-6-9/h3-6H,2,7H2,1H3
- InChI Key: SGRCATYMADRLBX-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(=CC=1)S(CC)(=O)=O
Computed Properties
- Exact Mass: 218.0168285g/mol
- Monoisotopic Mass: 218.0168285g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 42.5Ų
Benzene, 1-(chloromethyl)-4-(ethylsulfonyl)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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